Cas no 103526-64-3 (2,6-dibromo-4-nonylphenol)

• Product Name: 2,6-dibromo-4-nonylphenol
• CAS No: 103526-64-3
• MF: C₁₅H₂₂Br₂O
• MW: 378.142583370209
• CID: 1137667
• PubChem ID: 18759476
• Update Time: 2025-04-20

2,6-dibromo-4-nonylphenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4-nonylphenol
• DTXSID50596004
• SCHEMBL4646891
• 103526-64-3

• Inchi： 1S/C15H22Br2O/c1-2-3-4-5-6-7-8-9-12-10-13(16)15(18)14(17)11-12/h10-11,18H,2-9H2,1H3
• InChI Key： JEGPPLVKZCYSRR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCCCCCCCC)Br)O

Computed Properties

• Exact Mass: 376.00376
• Monoisotopic Mass: 376.00374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23